Cas no 40549-20-0 (N-propanoylglucosamine)
N-Propanoylglucosamine is a chemically modified derivative of glucosamine, where a propanoyl group is introduced to the amino sugar structure. This modification enhances its stability and bioavailability compared to native glucosamine. The compound is of interest in biochemical and pharmaceutical research due to its potential role in glycosylation studies and as a precursor for synthesizing more complex glycoconjugates. Its improved lipophilicity may facilitate better cellular uptake, making it valuable for investigating metabolic pathways involving amino sugars. N-Propanoylglucosamine is also utilized in the development of bioactive molecules targeting cartilage and connective tissue health, offering a versatile tool for both academic and industrial applications.
N-propanoylglucosamine structure
Product name:N-propanoylglucosamine
N-propanoylglucosamine Chemical and Physical Properties
Names and Identifiers
-
- N-propanoylglucosamine
- 2-Deoxy-2-(propionylamino)-D-glucose
- AKOS015917502
- SCHEMBL3325691
- N-Propanoyl-D-glucosamine
- N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]propanamide
- 2-Deoxy-2-[(1-hydroxypropylidene)amino]hexose
- 40549-20-0
- D-Glucose, 2-deoxy-2-((1-oxopropyl)amino)-
- MFCD09991929
- DTXSID70960960
- CS-0207765
-
- MDL： MFCD09991929
- Inchi： InChI=1S/C9H17NO6/c1-2-7(14)10-5(3-11)8(15)9(16)6(13)4-12/h3,5-6,8-9,12-13,15-16H,2,4H2,1H3,(H,10,14)/t5-,6+,8+,9+/m0/s1
- InChI Key： KPGOFLYMMXWXNB-HIORRCEOSA-N
- SMILES： CCC(N[C@H]([C@@H](O)[C@H](O)[C@H](O)CO)C=O)=O
Computed Properties
- Exact Mass: 235.106
- Monoisotopic Mass: 235.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.368
- Boiling Point: 624°C at 760 mmHg
- Flash Point: 331.2°C
- Refractive Index: 1.535
N-propanoylglucosamine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB289006-5 g |
N-Propanoyl-D-glucosamine |
40549-20-0 | 5g |
€469.50 | 2023-04-26 | ||
| abcr | AB289006-5g |
N-Propanoyl-D-glucosamine; . |
40549-20-0 | 5g |
€469.50 | 2025-02-27 |
N-propanoylglucosamine Related Literature
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:40549-20-0)N-propanoylglucosamine
Purity:99%
Quantity:5g
Price ($):278.0